Cas no 7254-22-0 (Phenacyl 4-nitrobenzoate)
Phenacyl 4-nitrobenzoate structure
Product Name:Phenacyl 4-nitrobenzoate
CAS No:7254-22-0
MF:C15H11NO5
MW:285.251544237137
CID:1756380
PubChem ID:252083
Update Time:2025-04-21
Phenacyl 4-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- phenacyl 4-nitrobenzoate
- AC1Q5B1K
- CTK5D6441
- 2-oxo-2-phenylethyl-4-nitrobenzoate
- NCIOpen2_004007
- 2-(4-nitrobenzoyloxy)-1-phenylethanone
- NSC73266
- AC1L5L8Q
- Acetophenone, p-nitrobenzoate
- 4-Nitro-benzoesaeure-phenacylester
- 2-oxo-2-phenylethyl 4-nitrobenzoate
- 4-nitro-benzoic acid phenacyl ester
- 4-Nitrobenzoic acid phenacyl ester
- NSC-73266
- AKOS001613857
- NSC 73266
- SCHEMBL16398970
- SR-01000418170
- Ethanone, 2-[(4-nitrobenzoyl)oxy]-1-phenyl-
- 7254-22-0
- DTXSID60291119
- SR-01000418170-1
- Phenacyl 4-nitrobenzoate
-
- Inchi: 1S/C15H11NO5/c17-14(11-4-2-1-3-5-11)10-21-15(18)12-6-8-13(9-7-12)16(19)20/h1-9H,10H2
- InChI Key: HTUPFJNHCYKLPU-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)CC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 285.06373
- Monoisotopic Mass: 285.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 89.2Ų
Experimental Properties
- PSA: 86.51
Phenacyl 4-nitrobenzoate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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